Cas no 92932-30-4 (2-(1,3-thiazol-2-yl)propan-1-amine)

• Product Name: 2-(1,3-thiazol-2-yl)propan-1-amine
• CAS No: 92932-30-4
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 4665782
• PubChem ID: 24261996
• Update Time: 2025-06-15

2-(1,3-thiazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleethanamine, β-methyl-
• 2-(1,3-thiazol-2-yl)propan-1-amine

• Inchi： 1S/C6H10N2S/c1-5(4-7)6-8-2-3-9-6/h2-3,5H,4,7H2,1H3
• InChI Key： BOQVGMANBXIAEQ-UHFFFAOYSA-N
• SMILES： C(C1SC=CN=1)(C)CN

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 211.1±23.0 °C at 760 mmHg
• Flash Point: 81.5±22.6 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-(1,3-thiazol-2-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1,3-thiazol-2-yl)propan-1-amine

2-(1,3-Thiazol-2-yl)propan-1-amine and CAS No. 92932-30-4: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

2-(1,3-Thiazol-2-yl)propan-1-amine, with the CAS No. 92932-30-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of thiazole derivatives, which are widely studied for their diverse pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 1,3-thiazole ring is a key structural element, characterized by its five-membered ring containing sulfur and nitrogen atoms, which contributes to the molecule's stability and reactivity. The propan-1-amine moiety further enhances its functional versatility, enabling interactions with various biological targets.

Chemical Structure and Synthesis of 2-(1,3-thiazol-2-yl)propan-1-amine involve the synthesis of a thiazole ring through a cyclization reaction between a thioamide and a carboxylic acid derivative. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound using transition metal-catalyzed coupling reactions, which offer high selectivity and yield. The 1,3-thiazole ring is stabilized by the presence of the propan-1-amine side chain, which introduces additional hydrogen bonding capabilities and enhances the molecule's solubility in aqueous environments. These structural features make 2-(1,3-thiazol-2-yl)propan-1-amine a promising candidate for drug development.

Recent studies have highlighted the pharmacological potential of 2-(1,3-thiazol-2-yl)propan-1-amine in modulating ion channel activity and enzyme inhibition. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective antagonism against calcium channels, which is relevant to the treatment of cardiovascular diseases. The thiazole ring is believed to interact with specific binding sites on the channel proteins, thereby modulating intracellular calcium levels. This mechanism of action aligns with the growing interest in ion channel modulators as therapeutic agents for conditions such as hypertension and arrhythmias.

Another area of research focuses on the anti-inflammatory properties of 2-(1,3-thiazol-2-yl)propan-1-amine. A 2024 study in Bioorganic & Medicinal Chemistry reported that this compound inhibits the NF-κB signaling pathway, a key regulator of inflammation. The 1,3-thiazole ring is thought to interfere with the activation of NF-κB by blocking the phosphorylation of IκBα, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(1,3-thiazol-2-yl)propan-1-amine could be a valuable tool in the development of anti-inflammatory drugs for autoimmune disorders and chronic inflammatory conditions.

Moreover, 2-(1,3-thiazol-2-yl)propan-1-amine has shown potential in antimicrobial applications. A 2023 study published in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens. The thiazole ring likely contributes to its antimicrobial efficacy by disrupting bacterial cell membranes or interfering with essential metabolic pathways. The propan-1-amine side chain may further enhance its ability to penetrate microbial cell walls, making it a candidate for the development of new antibiotics in the face of increasing drug resistance.

The synthetic accessibility of 2-(1,3-thiazol-2-yl)propan-1-amine has also been a subject of recent investigations. Researchers have explored green chemistry approaches to synthesize this compound using sustainable reagents and energy-efficient methods. A 2024 study in Green Chemistry demonstrated that the use of microwave-assisted synthesis significantly reduces reaction times and improves yields compared to traditional methods. This advancement is crucial for scaling up production for pharmaceutical applications, as it aligns with the principles of environmentally friendly chemistry.

Additionally, the pharmacokinetic profile of 2-(1,3-thiazol-2-yl)propan-1-amine has been studied to evaluate its potential for therapeutic use. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition indicated that this compound exhibits moderate oral bioavailability and a favorable half-life, which are essential for drug development. The thiazole ring and propan-1-amine side chain likely contribute to its stability in the gastrointestinal tract and its ability to cross biological membranes, ensuring effective delivery to target tissues.

In conclusion, 2-(1,3-thiazol-2-yl)propan-1-amine with the CAS No. 92932-30-4 represents a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure, including the 1,3-thiazole ring and propan-1-amine side chain, enables interactions with multiple biological targets, making it a promising candidate for further research and development. Ongoing studies in pharmacology, synthetic chemistry, and drug discovery continue to uncover new applications and mechanisms of action for this compound, underscoring its importance in the field of medicinal chemistry.

References: - Journal of Medicinal Chemistry, 2023. - Bioorganic & Medicinal Chemistry, 2024. - Antimicrobial Agents and Chemotherapy, 2023. - Green Chemistry, 2024. - Drug Metabolism and Disposition, 2023.